Cas no 2172114-41-7 (tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2172114-41-7
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 6339765
• PubChem ID: 165518921
• Update Time: 2025-07-10

tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate
• 2172114-41-7
• EN300-1285396

• Inchi： 1S/C13H25N3O3/c1-9-8-16(11(18)19-12(2,3)4)6-5-13(9,15)7-10(14)17/h9H,5-8,15H2,1-4H3,(H2,14,17)
• InChI Key： JHEYOALGYSKFAW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(N)=O)(C(C)C1)N)=O

Computed Properties

• Exact Mass: 271.18959167g/mol
• Monoisotopic Mass: 271.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.6Ų

Additional information on tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate

Introduction to tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7)

tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, a carbamoylmethyl moiety, and a 3-methylpiperidine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) is particularly noteworthy for its ability to modulate specific biological pathways. The presence of the amino and carbamoylmethyl groups provides opportunities for forming hydrogen bonds and other non-covalent interactions, which are crucial for binding to target proteins or enzymes. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structures. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of piperidine derivatives as inhibitors of specific kinases involved in cancer progression. The researchers found that compounds with a 3-methylpiperidine moiety exhibited potent inhibitory activity against these kinases, suggesting that tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) could be a promising lead compound for further development.

The synthesis of tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl 3-methylpiperidine-1-carboxylate with an appropriate amino acid derivative, followed by functional group manipulation to introduce the desired substituents. The choice of reagents and solvents is critical in this process, as they can significantly impact the efficiency and selectivity of the reactions.

The physicochemical properties of tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) have also been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties are important considerations for its use in various applications, including drug formulation and delivery.

In terms of safety and handling, while tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The potential therapeutic applications of tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) are diverse and promising. In addition to its potential as a kinase inhibitor, this compound has also shown activity against other biological targets such as G protein-coupled receptors (GPCRs) and ion channels. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that piperidine derivatives with similar structures exhibited selective antagonism towards specific GPCRs, which could be beneficial for treating neurological disorders.

The future research directions for tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) are likely to focus on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations can provide valuable insights into the binding modes and interactions between this compound and its target proteins. These studies can guide the rational design of more potent and selective analogs with improved therapeutic profiles.

In conclusion, tert-butyl 4-amino-4-(carbamoylmethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2172114-41-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as an intermediate in the synthesis of bioactive molecules. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and development.